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Compound of Interest

Compound Name:
Perfluoro-1,10-decanedicarboxylic

acid

Cat. No.: B1305833 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of

perfluoro-1,10-decanedicarboxylic acid. The information is compiled from various scientific

sources to support research, development, and application of this compound.

Core Physicochemical Properties
Perfluoro-1,10-decanedicarboxylic acid is a fully fluorinated dicarboxylic acid. Its rigid,

electron-withdrawing structure imparts unique chemical and physical characteristics. A

summary of its key properties is presented below.
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Property Value Source

Chemical Formula C₁₂H₂F₂₀O₄ [1]

Molecular Weight 590.12 g/mol [1]

CAS Number 865-85-0 [1][2]

Appearance Solid [3]

Melting Point 172-174 °C [1][3]

Boiling Point 240 °C at 60 mmHg [1][3]

Density (Predicted) 1.814 ± 0.06 g/cm³ [3]

pKa (Predicted) 0.22 ± 0.10 [3]

Water Solubility
Data not available in the

reviewed literature.

Experimental Protocols
Detailed experimental protocols for the determination of all physicochemical properties of

perfluoro-1,10-decanedicarboxylic acid are not readily available in the public domain.

However, based on established methods for similar perfluorinated carboxylic acids (PFCAs),

the following general procedures can be adapted.

Determination of Melting Point
The melting point of perfluoro-1,10-decanedicarboxylic acid can be determined using a

standard capillary melting point apparatus. A small, powdered sample is packed into a capillary

tube, which is then heated in a calibrated instrument. The temperature range over which the

sample melts is recorded as the melting point.

Determination of Boiling Point
The boiling point at reduced pressure can be determined using vacuum distillation. The

compound is heated in a distillation apparatus under a controlled vacuum. The temperature at

which the liquid boils and its vapor condenses is recorded, along with the corresponding

pressure.
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Determination of pKa by ¹⁹F-NMR Spectroscopy
The acid dissociation constant (pKa) of perfluorinated compounds can be experimentally

determined using ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy.[4][5][6][7][8] This

method relies on the change in the chemical shift of the fluorine atoms adjacent to the

carboxylic acid group as a function of pH.

Methodology:

Sample Preparation: A series of buffered solutions of perfluoro-1,10-decanedicarboxylic
acid are prepared across a wide pH range. A suitable internal standard is added to each

sample.

NMR Analysis: The ¹⁹F-NMR spectrum is recorded for each sample.

Data Analysis: The chemical shift of the fluorine signals is plotted against the pH of the

solutions. The resulting titration curve is fitted to the Henderson-Hasselbalch equation to

determine the pKa value.

Determination of Density
The density of solid perfluoro-1,10-decanedicarboxylic acid can be measured using gas

pycnometry. This technique determines the volume of the solid by measuring the pressure

change of a known quantity of an inert gas (e.g., helium) in a calibrated chamber with and

without the sample. The density is then calculated by dividing the mass of the sample by its

measured volume.

Visualizations
Logical Workflow for Physicochemical Characterization
The following diagram illustrates a general workflow for the comprehensive physicochemical

characterization of a chemical compound such as perfluoro-1,10-decanedicarboxylic acid.
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Caption: General workflow for compound characterization.

It is important to note that while predicted values for density and pKa are available,

experimental verification is crucial for accurate application in research and development. The

lack of publicly available data on water solubility highlights an area for future investigation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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